3-Methoxy-16,17-secoestra-1,3,5(10),6,8-pentaen-17-oic acid
3-Methoxy-16,17-secoestra-1,3,5(10),6,8-pentaen-17-oic acid
Doisynoestrol is a steroid acid.
Brand Name:
Vulcanchem
CAS No.:
15372-34-6
VCID:
VC21022397
InChI:
InChI=1S/C19H22O3/c1-4-17-16-7-5-12-11-13(22-3)6-8-14(12)15(16)9-10-19(17,2)18(20)21/h5-8,11,17H,4,9-10H2,1-3H3,(H,20,21)
SMILES:
CCC1C2=C(CCC1(C)C(=O)O)C3=C(C=C2)C=C(C=C3)OC
Molecular Formula:
C19H22O3
Molecular Weight:
298.4 g/mol
3-Methoxy-16,17-secoestra-1,3,5(10),6,8-pentaen-17-oic acid
CAS No.: 15372-34-6
Cat. No.: VC21022397
Molecular Formula: C19H22O3
Molecular Weight: 298.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Doisynoestrol is a steroid acid. |
|---|---|
| CAS No. | 15372-34-6 |
| Molecular Formula | C19H22O3 |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | 1-ethyl-7-methoxy-2-methyl-3,4-dihydro-1H-phenanthrene-2-carboxylic acid |
| Standard InChI | InChI=1S/C19H22O3/c1-4-17-16-7-5-12-11-13(22-3)6-8-14(12)15(16)9-10-19(17,2)18(20)21/h5-8,11,17H,4,9-10H2,1-3H3,(H,20,21) |
| Standard InChI Key | HZZSXUIUESWVSS-UHFFFAOYSA-N |
| Isomeric SMILES | CC[C@H]1C2=C(CC[C@@]1(C)C(=O)O)C3=C(C=C2)C=C(C=C3)OC |
| SMILES | CCC1C2=C(CCC1(C)C(=O)O)C3=C(C=C2)C=C(C=C3)OC |
| Canonical SMILES | CCC1C2=C(CCC1(C)C(=O)O)C3=C(C=C2)C=C(C=C3)OC |
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